8-ethoxy-2-imino-N-(4-methoxybenzyl)-2H-chromene-3-carboxamide

• IUPAC Name: 8-ethoxy-2-imino-N-[(4-methoxyphenyl)methyl]chromene-3-carboxamide
• InChI: InChI=1S/C20H20N2O4/c1-3-25-17-6-4-5-14-11-16(19(21)26-18(14)17)20(23)22-12-13-7-9-15(24-2)10-8-13/h4-11,21H,3,12H2,1-2H3,(H,22,23)
• InChI Key: FRCPWLAIONLMPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=N)C(=C2)C(=O)NCC3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

8-ethoxy-2-imino-N-(4-methoxybenzyl)-2H-chromene-3-carboxamide is a synthetic compound that belongs to the class of chromene derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science.

Scientific Research Applications

8-ethoxy-2-imino-N-(4-methoxybenzyl)-2H-chromene-3-carboxamide has several potential applications in scientific research. It has been studied for its anticancer, antiviral, and antimicrobial properties. The compound has shown promising results in inhibiting the growth of cancer cells and viruses in vitro. It has also been tested against various bacterial strains and has exhibited significant antibacterial activity. The compound's ability to target specific cellular pathways makes it a potential candidate for drug discovery and development.

Mechanism of Action

The mechanism of action of 8-ethoxy-2-imino-N-(4-methoxybenzyl)-2H-chromene-3-carboxamide is not fully understood. However, studies have suggested that the compound targets specific cellular pathways, including the PI3K/Akt/mTOR pathway, which plays a crucial role in cell growth and survival. By inhibiting this pathway, the compound can induce cell death in cancer cells and viruses. The compound has also been shown to inhibit bacterial cell wall synthesis, leading to bacterial death.
Biochemical and Physiological Effects:
8-ethoxy-2-imino-N-(4-methoxybenzyl)-2H-chromene-3-carboxamide has been shown to have several biochemical and physiological effects. The compound has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit viral replication by targeting specific viral enzymes. In addition, the compound has exhibited antibacterial activity by inhibiting bacterial cell wall synthesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8-ethoxy-2-imino-N-(4-methoxybenzyl)-2H-chromene-3-carboxamide in lab experiments is its specificity towards certain cellular pathways and enzymes. This makes it a potential candidate for drug discovery and development. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the research on 8-ethoxy-2-imino-N-(4-methoxybenzyl)-2H-chromene-3-carboxamide. One potential direction is to further investigate its anticancer properties and its potential as a cancer treatment. Another direction is to study its antiviral properties and its potential as a treatment for viral infections. Additionally, the compound's antibacterial activity could be further explored for its potential as an antibiotic. Further optimization of the synthesis method could also lead to higher yields and purity of the compound.